Cas no 307521-00-2 (4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-)
4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-
- 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxychromen-4-one
- CS-0059987
- DTXSID90442612
- MFCD19981128
- LVTHPNVNUFJGCA-UHFFFAOYSA-N
- AS-69925
- 2-[3,4-bis(benzyloxy)phenyl]-3-hydroxy-4H-chromen-4-one
- 307521-00-2
- AKOS030632114
- 2-(3,4-bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
- 3',4'-dibenzyloxy-3-hydroxyflavone
- W16977
- 3',4'-dibenzyloxyflavonol
- SCHEMBL2397393
- DTXCID90393433
-
- MDL: MFCD19981128
- Inchi: 1S/C29H22O5/c30-27-23-13-7-8-14-24(23)34-29(28(27)31)22-15-16-25(32-18-20-9-3-1-4-10-20)26(17-22)33-19-21-11-5-2-6-12-21/h1-17,31H,18-19H2
- InChI Key: LVTHPNVNUFJGCA-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C(=C1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)=O
Computed Properties
- Exact Mass: 450.14676
- Monoisotopic Mass: 450.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.99
4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM300340-1g |
2-(3,4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one |
307521-00-2 | 97% | 1g |
$421 | 2021-06-17 | |
| Chemenu | CM300340-1g |
2-(3,4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one |
307521-00-2 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B945308-100mg |
2-(3,4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one |
307521-00-2 | 95% | 100mg |
¥594.00 | 2022-09-02 | |
| eNovation Chemicals LLC | D770905-100mg |
2-(3,4-bis(benzyloxy)phenyl)-3-hydroxy-4H-chroMen-4-one |
307521-00-2 | 95% | 100mg |
$170 | 2024-06-06 | |
| eNovation Chemicals LLC | D770905-250mg |
2-(3,4-bis(benzyloxy)phenyl)-3-hydroxy-4H-chroMen-4-one |
307521-00-2 | 95% | 250mg |
$235 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130627-100mg |
2-(3,4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one |
307521-00-2 | 98% | 100mg |
¥1040.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130627-250mg |
2-(3,4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one |
307521-00-2 | 98% | 250mg |
¥1732.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130627-1g |
2-(3,4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one |
307521-00-2 | 98% | 1g |
¥4002.00 | 2024-05-20 | |
| Cooke Chemical | LN4981757-100mg |
2-(3 |
307521-00-2 | 4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one | 100mg |
RMB 640.00 | 2025-02-20 | |
| Cooke Chemical | LN4981757-250mg |
2-(3 |
307521-00-2 | 4-Bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one | 250mg |
RMB 1066.40 | 2025-02-20 |
4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy- Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-
Professional Introduction to 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy (CAS No. 307521-00-2)
4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy (CAS No. 307521-00-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzopyranone class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy moiety, make it a promising candidate for further investigation in drug discovery and development.
The benzopyranone scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic drugs. Its ability to interact with various biological targets makes it a valuable building block for designing novel therapeutic agents. The presence of multiple phenylmethoxy groups in the structure of 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy enhances its solubility and bioavailability, which are critical factors for the development of effective pharmaceuticals.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of complex organic molecules like this one with greater precision. These tools have been instrumental in predicting the binding affinity and mode of interaction between 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy and potential biological targets. Such insights are crucial for optimizing the compound's pharmacological profile and improving its efficacy as a drug candidate.
In the context of current research, this compound has shown promise in several areas. For instance, studies have indicated that benzopyranone derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The hydroxy group in the structure may play a significant role in modulating these activities by participating in hydrogen bonding interactions with biological receptors. Additionally, the bis(phenylmethoxy) substituents could contribute to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating neurological disorders.
The synthesis of 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups at specific positions within the molecule.
One of the most exciting aspects of working with this compound is its potential for structural diversification. By modifying various functional groups or introducing different substituents, researchers can generate a library of related compounds with tailored biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further development.
The pharmacokinetic properties of 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy are also under investigation. Understanding how the body processes this compound is essential for determining its therapeutic window and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize metabolites formed after administration of this compound in vivo.
In conclusion, 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy (CAS No. 307521-00-2) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.